Cas no 496028-03-6 (N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 496028-03-6
• MF: C₂₂H₁₉N₃O₂S₂
• MW: 421.535162210464
• CID: 6327467
• PubChem ID: 1186250
• Update Time: 2025-05-21

N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• N-(2-methoxyphenyl)-2-((2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)thio)acetamide
• AKOS001055505
• Z20235644
• 496028-03-6
• F1174-3255
• N-(2-METHOXYPHENYL)-2-({2-METHYL-6-PHENYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDE

• Inchi： 1S/C22H19N3O2S2/c1-14-23-21(28-13-20(26)25-17-10-6-7-11-18(17)27-2)16-12-19(29-22(16)24-14)15-8-4-3-5-9-15/h3-12H,13H2,1-2H3,(H,25,26)
• InChI Key： SMQKOHALSAGURM-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=C(C)N=2)SCC(NC2C=CC=CC=2OC)=O)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 421.09186920g/mol
• Monoisotopic Mass: 421.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide

Comprehensive Overview of N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 496028-03-6)

The compound N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide, identified by its CAS number 496028-03-6, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a thieno[2,3-d]pyrimidine core, a phenylthio moiety, and an acetamide side chain, makes it a promising candidate for various therapeutic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in targeting specific enzymes or receptors involved in disease pathways.

One of the key reasons for the growing interest in N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide is its structural similarity to other bioactive thienopyrimidine derivatives. These compounds are known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the methoxyphenyl group in this molecule further enhances its binding affinity to biological targets, making it a valuable scaffold for designing novel therapeutics. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in modern drug development.

In the context of current research trends, CAS No. 496028-03-6 is often discussed alongside keywords such as "small molecule inhibitors," "kinase modulation," and "structure-activity relationship (SAR)." These terms reflect the compound's relevance in addressing pressing medical challenges, such as cancer resistance and chronic inflammatory diseases. For instance, the thieno[2,3-d]pyrimidine scaffold is frequently explored in oncology research due to its ability to interfere with aberrant signaling pathways in tumor cells. This aligns with the increasing demand for targeted therapies that minimize side effects.

Another aspect driving the popularity of N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide is its synthetic versatility. Organic chemists are keenly interested in optimizing its synthesis to improve yield and purity, which are critical for scaling up production. Questions like "How to synthesize thienopyrimidine derivatives?" or "What are the best reagents for acetamide coupling?" are commonly searched in academic and industrial circles. The compound's sulfanyl linkage also offers opportunities for further functionalization, enabling the creation of analogs with tailored properties.

From a commercial perspective, CAS No. 496028-03-6 is often listed in catalogs of specialty chemicals used in high-throughput screening and hit-to-lead optimization. Its molecular weight and lipophilicity parameters are carefully analyzed to ensure compatibility with drug-like properties, a recurring theme in pharmaceutical discussions. Additionally, the compound's stability under various pH conditions and its solubility profile are frequently evaluated to determine its suitability for formulation development.

Environmental and regulatory considerations also play a role in the discourse surrounding N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide. While it is not classified as a hazardous material, researchers emphasize the importance of sustainable synthesis methods to reduce waste and energy consumption. This aligns with the broader industry shift toward green chemistry principles, which are increasingly prioritized in grant funding and publication criteria.

In summary, N-(2-methoxyphenyl)-2-({2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide (496028-03-6) represents a compelling case study in the intersection of chemistry, biology, and medicine. Its multifaceted applications, coupled with the ongoing advancements in synthetic and analytical techniques, ensure its continued relevance in scientific literature and industrial pipelines. As the demand for precision medicine grows, compounds like this will remain at the forefront of innovation.